Methyl (2R)-2-isocyano-3-methylbutanoate

• IUPAC Name: methyl (2R)-2-isocyano-3-methylbutanoate
• InChI: InChI=1S/C7H11NO2/c1-5(2)6(8-3)7(9)10-4/h5-6H,1-2,4H3/t6-/m1/s1
• InChI Key: WOTFMTYQJNZRLN-ZCFIWIBFSA-N
• Canonical SMILES: CC(C)C(C(=O)OC)[N+]#[C-]
• Isomeric SMILES: CC(C)[C@H](C(=O)OC)[N+]#[C-]
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles. Techniques such as X-ray crystallography or NMR spectroscopy are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions of the reaction.

Physical And Chemical Properties Analysis

This includes properties like boiling point, melting point, solubility, and stability. These properties can be determined through various experimental techniques.

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to its interaction with biological systems. This could involve binding to a specific receptor or enzyme, or altering a biological pathway.

Safety and Hazards

This involves studying the toxicity and safety profile of the compound. It includes information on handling, storage, and disposal.

Future Directions

This involves predicting or suggesting future research directions. This could be based on the current understanding of the compound and its potential applications.